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Compound of Interest

Compound Name: AR-C141990 hydrochloride
Cat. No.: B2769621
Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of AR-C141990
hydrochloride in dimethyl sulfoxide (DMSO) and water, along with protocols for preparing
stock solutions and determining solubility.

Introduction

AR-C141990 hydrochloride is a potent inhibitor of monocarboxylate transporters (MCTSs),
specifically MCT1 and MCT2, with pKi values of 7.6 and 6.6, respectively.[1][2] It exhibits
approximately 10-fold selectivity for MCT1 over MCT2 and shows no significant activity against
MCT3 or MCT4. Due to its role as an immunosuppressant and its ability to inhibit the graft
versus host response, understanding its solubility is crucial for in vitro and in vivo experimental
design.[2]

Data Presentation: Solubility of AR-C141990
Hydrochloride
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The solubility of AR-C141990 hydrochloride in commonly used laboratory solvents is
summarized below.

Maximum Concentration Maximum Concentration
Solvent

(mM) (mg/mL)
Water 100 52.91
DMSO 100 52.91

Note: The molecular weight of AR-C141990 hydrochloride is 529.05 g/mol .[1] Calculations
are based on this molecular weight.
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Caption: Mechanism of action of AR-C141990 hydrochloride.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of
AR-C141990 Hydrochloride

Materials:
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e AR-C141990 hydrochloride (MW: 529.05 g/mol )
¢ Dimethyl sulfoxide (DMSOQO), anhydrous

» Nuclease-free water

» Sterile, polypropylene microcentrifuge tubes

o Calibrated pipettes and sterile, filtered pipette tips
» Vortex mixer

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of AR-C141990 hydrochloride needed:

o Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)
o Mass (mg) = 0.010 mol/L * 0.001 L * 529.05 g/mol * 1000 mg/g = 5.29 mg

e Weigh the compound: Carefully weigh 5.29 mg of AR-C141990 hydrochloride and transfer
it to a sterile microcentrifuge tube.

e Add solvent: Add 1 mL of anhydrous DMSO or nuclease-free water to the microcentrifuge
tube containing the compound.

e Dissolve the compound: Tightly cap the tube and vortex thoroughly until the compound is
completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may assist in
dissolution, but always check for compound stability at elevated temperatures.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -20°C for short-term storage or -80°C for long-term storage.[1]

Protocol 2: Determination of Aqueous Solubility using
the Shake-Flask Method
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This protocol outlines a general and reliable method for determining the thermodynamic
solubility of a compound.

Materials:

AR-C141990 hydrochloride

e Phosphate-buffered saline (PBS), pH 7.4

o HPLC-grade water

e HPLC-grade DMSO

e 2 mL glass vials with screw caps

 Orbital shaker or rotator

o Centrifuge

e Syringe filters (0.45 um)

e HPLC or UV-Vis spectrophotometer for analysis
Procedure:

o Prepare a saturated solution: Add an excess amount of solid AR-C141990 hydrochloride to
a glass vial (e.g., 5-10 mg).

e Add solvent: Add a known volume of the desired solvent (e.g., 1 mL of PBS, pH 7.4 or
HPLC-grade water) to the vial.

o Equilibration: Tightly cap the vial and place it on an orbital shaker or rotator. Allow the
mixture to equilibrate for 24-48 hours at a constant temperature (e.g., 25°C or 37°C) to
ensure the solution reaches saturation.

o Phase separation: After equilibration, centrifuge the vial at a high speed (e.g., 10,000 x g) for
15-20 minutes to pellet the undissolved solid.
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Sample collection: Carefully collect the supernatant, ensuring no solid particles are
disturbed.

Filtration: Filter the supernatant through a 0.45 pum syringe filter to remove any remaining fine
particles.

Quantification: Determine the concentration of AR-C141990 hydrochloride in the filtrate
using a validated analytical method such as HPLC or UV-Vis spectrophotometry. This
requires the prior establishment of a standard curve with known concentrations of the
compound.

Data analysis: The measured concentration represents the thermodynamic solubility of AR-
C141990 hydrochloride in the tested solvent under the specified conditions.
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Caption: Workflow for determining aqueous solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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